N-({2-[benzyl(methyl)amino]-3-pyridinyl}methyl)-2-(1H-pyrazol-1-yl)acetamide

• IUPAC Name: N-[[2-[benzyl(methyl)amino]pyridin-3-yl]methyl]-2-pyrazol-1-ylacetamide
• InChI: InChI=1S/C19H21N5O/c1-23(14-16-7-3-2-4-8-16)19-17(9-5-10-20-19)13-21-18(25)15-24-12-6-11-22-24/h2-12H,13-15H2,1H3,(H,21,25)
• InChI Key: VUAVEWLIMQEWSA-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C2=C(C=CC=N2)CNC(=O)CN3C=CC=N3
• Molecular Formula: C19H21N5O
• Molecular Weight: 335.4 g/mol

Description

N-({2-[benzyl(methyl)amino]-3-pyridinyl}methyl)-2-(1H-pyrazol-1-yl)acetamide, also known as BMS-777607, is a small molecule inhibitor that has been extensively researched for its potential applications in cancer therapy. BMS-777607 was first synthesized in 2008 by Bristol-Myers Squibb, and since then, it has been the subject of numerous scientific studies.

Mechanism of Action

N-({2-[benzyl(methyl)amino]-3-pyridinyl}methyl)-2-(1H-pyrazol-1-yl)acetamide inhibits the activity of several proteins involved in cancer cell growth and metastasis, including the focal adhesion kinase (FAK), vascular endothelial growth factor receptor (VEGFR), and insulin-like growth factor-1 receptor (IGF-1R). By inhibiting these proteins, this compound prevents cancer cells from proliferating and spreading to other parts of the body.
Biochemical and physiological effects:
This compound has been shown to induce apoptosis (programmed cell death) in cancer cells, as well as inhibit their migration and invasion. It has also been shown to decrease the formation of new blood vessels, which is essential for the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-({2-[benzyl(methyl)amino]-3-pyridinyl}methyl)-2-(1H-pyrazol-1-yl)acetamide in lab experiments is its high potency and specificity for its target proteins. However, one limitation is that it may not be effective in all types of cancer cells, and its efficacy may vary depending on the specific cancer type and stage.

Future Directions

There are several potential future directions for the research and development of N-({2-[benzyl(methyl)amino]-3-pyridinyl}methyl)-2-(1H-pyrazol-1-yl)acetamide. One direction is to investigate its potential use in combination with other cancer treatments, such as immunotherapy. Another direction is to explore its potential applications in other diseases, such as fibrosis and cardiovascular disease. Additionally, further research is needed to optimize the dosing and administration of this compound in clinical trials.

Synthesis Methods

The synthesis of N-({2-[benzyl(methyl)amino]-3-pyridinyl}methyl)-2-(1H-pyrazol-1-yl)acetamide involves several chemical reactions, including the reaction of 2-(1H-pyrazol-1-yl)acetic acid with thionyl chloride to form 2-(1H-pyrazol-1-yl)acetyl chloride. This intermediate is then reacted with N-benzyl-N-methylamine to form the corresponding amide. The final step involves the reaction of the amide with 3-chloromethylpyridine to form this compound.

Scientific Research Applications

N-({2-[benzyl(methyl)amino]-3-pyridinyl}methyl)-2-(1H-pyrazol-1-yl)acetamide has been extensively studied for its potential applications in cancer therapy. It has been shown to inhibit the growth and metastasis of various types of cancer cells, including breast cancer, lung cancer, and melanoma. This compound has also been shown to enhance the efficacy of other cancer treatments, such as chemotherapy and radiation therapy.